91-97-4

4,4'-Diisocyanato-3,3'-dimethylbiphenyl

In Stock

• CAS RN:
• 91-97-4

• Formula:
• C16H12N2O2

• InChI:
• InChI=1S/C16H12N2O2/c1-11-7-13(3-5-15(11)17-9-19)14-4-6-16(18-10-20)12(2)8-14/h3-8H,1-2H3

• InChIKey:
• ICLCCFKUSALICQ-UHFFFAOYSA-N

• 4,4'-Diisocyanato-3,3'-dimethylbiphenyl is a useful research compound. Its molecular formula is C16H12N2O2 and its molecular weight is 264.28 g/mol. The purity is usually 95%.

Thymidine-5'-diphosphate

Usually In Stock

• CAS RN:
• 491-97-4

• Formula:
• C10H16N2O11P2

• InChI:
• InChI=1S/C10H16N2O11P2/c1-5-3-12(10(15)11-9(5)14)8-2-6(13)7(22-8)4-21-25(19,20)23-24(16,17)18/h3,6-8,13H,2,4H2,1H3,(H,19,20)(H,11,14,15)(H2,16,17,18)/t6-,7+,8+/m0/s1

• InChIKey:
• UJLXYODCHAELLY-XLPZGREQSA-N

• dTDP, also known as deoxy-tdp, belongs to the class of organic compounds known as pyrimidine 2'-deoxyribonucleoside diphosphates. These are pyrimidine nucleotides with a diphosphate group linked to the ribose moiety lacking a hydroxyl group at position 2. dTDP is slightly soluble (in water) and a moderately acidic compound (based on its pKa). Within the cell, dTDP is primarily located in the mitochondria, nucleus and cytoplasm. dTDP exists in all eukaryotes, ranging from yeast to humans. dTDP participates in a number of enzymatic reactions. In particular, dTDP can be biosynthesized from 5-thymidylic acid through the action of the enzyme thymidylate synthase. In addition, dTDP can be converted into 5-thymidylic acid;  which is mediated by the enzyme soluble calcium-activated nucleotidase 1. In humans, dTDP is involved in the pyrimidine metabolism pathway. dTDP is also inv...

2-Amino-1H-benzo[d]imidazole-5-carboxylic acid

In Stock

• CAS RN:
• 76391-97-4

• Formula:
• C8H7N3O2

• InChI:
• InChI=1S/C8H7N3O2/c9-8-10-5-2-1-4(7(12)13)3-6(5)11-8/h1-3H,(H,12,13)(H3,9,10,11)

• InChIKey:
• QNBMELTXPLGIMF-UHFFFAOYSA-N

• 2-Amino-1H-benzo[d]imidazole-5-carboxylic acid is a useful research compound. Its molecular formula is C8H7N3O2 and its molecular weight is 177.16 g/mol. The purity is usually 95%.

5'-methoxy-N-(4-methoxyphenyl)spiro[cyclohexane-1,3'-indole]-2'-carboxamide

• CAS RN:
• 18391-97-4

• Formula:
• C22H24N2O3

• InChI:
• InChI=1S/C22H24N2O3/c1-26-16-8-6-15(7-9-16)23-21(25)20-22(12-4-3-5-13-22)18-14-17(27-2)10-11-19(18)24-20/h6-11,14H,3-5,12-13H2,1-2H3,(H,23,25)

• InChIKey:
• JSFIGZCTMUVKHN-UHFFFAOYSA-N

• 5'-methoxy-N-(4-methoxyphenyl)spiro[cyclohexane-1,3'-indole]-2'-carboxamide, also known as 5'-methoxy-N-(4-methoxyphenyl)spiro[cyclohexane-1,3'-indole]-2'-carboxamide, is a useful research compound. Its molecular formula is C22H24N2O3 and its molecular weight is 364.4 g/mol. The purity is usually 95%.

Zonisamide

In Stock

• CAS RN:
• 68291-97-4

• Formula:
• C8H8N2O3S

• InChI:
• InChI=1S/C8H8N2O3S/c9-14(11,12)5-7-6-3-1-2-4-8(6)13-10-7/h1-4H,5H2,(H2,9,11,12)

• InChIKey:
• UBQNRHZMVUUOMG-UHFFFAOYSA-N

• Broad spectrum antiepileptic with multiple mechanisms of action. Blocks voltage-sensitive Na+ and T-type Ca2+ channels and stimulates BKCa channels. Modulates GABA, glutamate, cholinergic and monoamine neurotransmission. Exhibits free-radical scavenging properties. Also available in simple stock solutions - add 1 ml of water to get an exact, ready-to-use concentration.
  Zonisamide is a broad-spectrum sulfonamide antiepileptic agent. It selectively blocks the repeated firing of sodium channels (IC50 = 2 μg/ml) at low concentrations in mouse embryo spinal cord neurons, and it blocks spontaneous channel firing at concentrations above 10 μg/ml. In rat cerebral cortex neurons, zonisamide (1-1000 μM) dose-dependently blocks T-type calcium channels with a maximum reduction of 60% of the calcium current. Zonisamide inhibits recombinant H. pylori carbonic anhydrase (CA) and human...

4-(3-chloro-4-methoxybenzoyl)-1-(3-(dimethylamino)propyl)-3-hydroxy-5-(p-tolyl)-1H-pyrrol-2(5H)-one

In Stock

• CAS RN:
• 636991-97-4

• Formula:
• C24H27ClN2O4

• InChI:
• InChI=1S/C24H27ClN2O4/c1-15-6-8-16(9-7-15)21-20(22(28)17-10-11-19(31-4)18(25)14-17)23(29)24(30)27(21)13-5-12-26(2)3/h6-11,14,21,28H,5,12-13H2,1-4H3/b22-20+

• InChIKey:
• SSYCTKIXNMXAID-UHFFFAOYSA-N

• 4-(3-chloro-4-methoxybenzoyl)-1-(3-(dimethylamino)propyl)-3-hydroxy-5-(p-tolyl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C24H27ClN2O4 and its molecular weight is 442.94. The purity is usually 95%.

ethyl 3-tert-butyl-1H-pyrazole-5-carboxylate

In Stock

• CAS RN:
• 916791-97-4

• Formula:
• C10H16N2O2

• InChI:
• InChI=1S/C10H16N2O2/c1-5-14-9(13)7-6-8(12-11-7)10(2,3)4/h6H,5H2,1-4H3,(H,11,12)

• InChIKey:
• RCXMILPYEKVQLB-UHFFFAOYSA-N

• Ethyl 3-tert-butyl-1H-pyrazole-5-carboxylate is a useful research compound. Its molecular formula is C10H16N2O2 and its molecular weight is 196.25 g/mol. The purity is usually 95%.

1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)indolin-1-YL)ethanone

Usually In Stock

• CAS RN:
• 937591-97-4

• Formula:
• C16H22BNO3

• InChI:
• InChI=1S/C16H22BNO3/c1-11(19)18-10-9-12-13(7-6-8-14(12)18)17-20-15(2,3)16(4,5)21-17/h6-8H,9-10H2,1-5H3

• InChIKey:
• OLRBPSYKYZWLES-UHFFFAOYSA-N

• 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)indolin-1-YL)ethanone is a useful research compound. Its molecular formula is C16H22BNO3 and its molecular weight is 287.2 g/mol. The purity is usually 95%.

5-Oxo-5-(4-pentyloxyphenyl)valeric acid

In Stock

• CAS RN:
• 898791-97-4

• Formula:
• C16H22O4

• InChI:
• InChI=1S/C16H22O4/c1-2-3-4-12-20-14-10-8-13(9-11-14)15(17)6-5-7-16(18)19/h8-11H,2-7,12H2,1H3,(H,18,19)

• InChIKey:
• HNWFSDWVSFUZRX-UHFFFAOYSA-N

• 5-Oxo-5-(4-pentyloxyphenyl)valeric acid is a useful research compound. Its molecular formula is C16H22O4 and its molecular weight is 278.34 g/mol. The purity is usually 95%.

2-[2-({[(4-chlorophenyl)carbamoyl]methyl}sulfanyl)-1,3-thiazol-4-yl]-N-[(2-methoxyphenyl)methyl]acetamide

In Stock

• CAS RN:
• 953991-97-4

• Formula:
• C21H20ClN3O3S2

• InChI:
• InChI=1S/C21H20ClN3O3S2/c1-28-18-5-3-2-4-14(18)11-23-19(26)10-17-12-29-21(25-17)30-13-20(27)24-16-8-6-15(22)7-9-16/h2-9,12H,10-11,13H2,1H3,(H,23,26)(H,24,27)

• InChIKey:
• GPRXUYPRFUNPMA-UHFFFAOYSA-N

• 2-[2-({[(4-chlorophenyl)carbamoyl]methyl}sulfanyl)-1,3-thiazol-4-yl]-N-[(2-methoxyphenyl)methyl]acetamide is a useful research compound. Its molecular formula is C21H20ClN3O3S2 and its molecular weight is 462.0 g/mol. The purity is usually 95%.

3-Cyclohexyl-1-(4,4,7,8-tetramethyl-1-sulfanylidenedithiolo[3,4-c]quinolin-5-yl)propan-1-one

• CAS RN:
• 351191-97-4

• Formula:
• C23H29NOS3

• InChI:
• InChI=1S/C23H29NOS3/c1-14-12-17-18(13-15(14)2)24(19(25)11-10-16-8-6-5-7-9-16)23(3,4)21-20(17)22(26)28-27-21/h12-13,16H,5-11H2,1-4H3

• InChIKey:
• RDKSJKHHBLJKMN-UHFFFAOYSA-N

• 3-Cyclohexyl-1-(4,4,7,8-tetramethyl-1-sulfanylidenedithiolo[3,4-c]quinolin-5-yl)propan-1-one is a useful research compound. Its molecular formula is C23H29NOS3 and its molecular weight is 431.7g/mol. The purity is usually 95%.

2-Ethoxy-5-methylphenylboronic acid

In Stock

• CAS RN:
• 123291-97-4

• Formula:
• C9H13BO3

• InChI:
• InChI=1S/C9H13BO3/c1-3-13-9-5-4-7(2)6-8(9)10(11)12/h4-6,11-12H,3H2,1-2H3

• InChIKey:
• KBGGTPGSWHNQEX-UHFFFAOYSA-N

• 2-Ethoxy-5-methylphenylboronic acid is a useful research compound. Its molecular formula is C9H13BO3 and its molecular weight is 180.01 g/mol. The purity is usually 95%.

1-Cyclopropyl-7-[2-(ethylamino)ethylamino]-6-fluoro-4-oxoquinoline-3-carboxylic acid

Usually In Stock

• CAS RN:
• 149091-97-4

• Formula:
• C17H20FN3O3

• InChI:
• InChI=1S/C17H20FN3O3/c1-2-19-5-6-20-14-8-15-11(7-13(14)18)16(22)12(17(23)24)9-21(15)10-3-4-10/h7-10,19-20H,2-6H2,1H3,(H,23,24)

• InChIKey:
• QBOLFZHJHTUXPT-UHFFFAOYSA-N

• 1-Cyclopropyl-7-[2-(ethylamino)ethylamino]-6-fluoro-4-oxoquinoline-3-carboxylic acid, also known as 1-Cyclopropyl-7-[2-(ethylamino)ethylamino]-6-fluoro-4-oxoquinoline-3-carboxylic acid, is a useful research compound. Its molecular formula is C17H20FN3O3 and its molecular weight is 333.36 g/mol. The purity is usually 95%.

Ethyl 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-[(pyridin-2-ylmethylamino)methyl]triazole-4-carboxylate

Usually In Stock

• CAS RN:
• 296791-97-4

• Formula:
• C14H16N8O3

• InChI:
• InChI=1S/C14H16N8O3/c1-2-24-14(23)11-10(8-16-7-9-5-3-4-6-17-9)22(21-18-11)13-12(15)19-25-20-13/h3-6,16H,2,7-8H2,1H3,(H2,15,19)

• InChIKey:
• JZDBDPANUSISMZ-UHFFFAOYSA-N

• Ethyl 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-[(pyridin-2-ylmethylamino)methyl]triazole-4-carboxylate is a useful research compound. Its molecular formula is C14H16N8O3 and its molecular weight is 344.33g/mol. The purity is usually 95%.

2-chloro-N-(2-chloro-3-fluoropyridin-4-yl)-6-fluorobenzamide

In Stock

• CAS RN:
• 1365991-97-4

• Formula:
• C12H6Cl2F2N2O

• InChI:
• InChI=1S/C12H6Cl2F2N2O/c13-6-2-1-3-7(15)9(6)12(19)18-8-4-5-17-11(14)10(8)16/h1-5H,(H,17,18,19)

• InChIKey:
• DDSXRUDLQQTJDK-UHFFFAOYSA-N

• 2-chloro-N-(2-chloro-3-fluoropyridin-4-yl)-6-fluorobenzamide is a useful research compound. Its molecular formula is C12H6Cl2F2N2O and its molecular weight is 303.09 g/mol. The purity is usually 95%.

3-fluoro-N-((4-(piperidin-1-yl)pyrimidin-2-yl)methyl)benzamide

In Stock

• CAS RN:
• 1797291-97-4

• Formula:
• C17H19FN4O

• InChI:
• InChI=1S/C17H19FN4O/c18-14-6-4-5-13(11-14)17(23)20-12-15-19-8-7-16(21-15)22-9-2-1-3-10-22/h4-8,11H,1-3,9-10,12H2,(H,20,23)

• InChIKey:
• MKBWHQKRJNDPGG-UHFFFAOYSA-N

• 3-fluoro-N-((4-(piperidin-1-yl)pyrimidin-2-yl)methyl)benzamide is a useful research compound. Its molecular formula is C17H19FN4O and its molecular weight is 314.364. The purity is usually 95%.

N-(2-(3-fluorophenyl)-2-methoxyethyl)-4-(trifluoromethoxy)benzenesulfonamide

In Stock

• CAS RN:
• 1797891-97-4

• Formula:
• C16H15F4NO4S

• InChI:
• InChI=1S/C16H15F4NO4S/c1-24-15(11-3-2-4-12(17)9-11)10-21-26(22,23)14-7-5-13(6-8-14)25-16(18,19)20/h2-9,15,21H,10H2,1H3

• InChIKey:
• HPOVRFFLQYQMAK-UHFFFAOYSA-N

• N-(2-(3-fluorophenyl)-2-methoxyethyl)-4-(trifluoromethoxy)benzenesulfonamide is a useful research compound. Its molecular formula is C16H15F4NO4S and its molecular weight is 393.35. The purity is usually 95%.

7-(Trifluoromethyl)azepan-2-one

In Stock

• CAS RN:
• 2138391-97-4

• Formula:
• C7H10F3NO

• InChI:
• InChI=1S/C7H10F3NO/c8-7(9,10)5-3-1-2-4-6(12)11-5/h5H,1-4H2,(H,11,12)

• InChIKey:
• CYVRQWKGVOJIAT-UHFFFAOYSA-N

• 7-(Trifluoromethyl)azepan-2-one is a useful research compound. Its molecular formula is C7H10F3NO and its molecular weight is 181.158. The purity is usually 95%.

ethyl 3-tert-butyl-1H-pyrazole-5-carboxylate

• CAS RN:
• 83405-70-3; 916791-97-4

• Formula:
• C10H16N2O2

• InChI:
• InChI=1S/C10H16N2O2/c1-5-14-9(13)7-6-8(12-11-7)10(2,3)4/h6H,5H2,1-4H3,(H,11,12)

• InChIKey:
• RCXMILPYEKVQLB-UHFFFAOYSA-N

• Ethyl 3-tert-butyl-1H-pyrazole-5-carboxylate is a useful research compound. Its molecular formula is C10H16N2O2 and its molecular weight is 196.25. The purity is usually 95%.

ethyl 3-tert-butyl-1H-pyrazole-5-carboxylate

• CAS RN:
• 294852-57-6; 83405-70-3; 916791-97-4

• Formula:
• C10H16N2O2

• InChI:
• InChI=1S/C10H16N2O2/c1-5-14-9(13)7-6-8(12-11-7)10(2,3)4/h6H,5H2,1-4H3,(H,11,12)

• InChIKey:
• RCXMILPYEKVQLB-UHFFFAOYSA-N

• Ethyl 3-tert-butyl-1H-pyrazole-5-carboxylate is a useful research compound. Its molecular formula is C10H16N2O2 and its molecular weight is 196.25. The purity is usually 95%.